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Compound of Interest

Compound Name: MM-589 Tfa

Cat. No.: B15092683

Technical Support Center: MM-589 Tfa

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers utilizing MM-589 Tfa in their experiments. The information is
tailored for scientists and professionals in drug development.

Frequently Asked Questions (FAQSs)

Q1: What is MM-589 Tfa and what is its mechanism of action?

MM-589 Tfa is a potent and cell-permeable macrocyclic peptidomimetic inhibitor of the protein-
protein interaction (PPI) between WD repeat domain 5 (WDR5) and mixed lineage leukemia
(MLL).[1][2][3] By binding to WDR5, MM-589 Tfa disrupts the formation of the WDR5-MLL
complex, which is crucial for the histone methyltransferase (HMT) activity of MLL.[1][3] This
inhibition of H3K4 methyltransferase activity is particularly effective in leukemia cell lines with
MLL translocations.[1]

Q2: What are the recommended storage and handling conditions for MM-589 Tfa?

For optimal stability, MM-589 Tfa should be stored at -20°C for up to one month or at -80°C for
up to six months, protected from moisture.[4][5] When preparing a stock solution, it is
recommended to aliquot the solution to avoid repeated freeze-thaw cycles.[4] If water is used
as the solvent for the stock solution, it should be filtered and sterilized before use.[5]
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Q3: In which solvents is MM-589 Tfa soluble?

MM-589 Tfa is soluble in DMSO at a concentration of 25 mg/mL (36.40 mM), which may be
aided by ultrasonication and warming to 60°C.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for MM-589 Tfa based on published
findings.

Table 1: In Vitro Potency of MM-589 Tfa

Target/Assay IC50 Value Reference

WDRS5 Binding 0.90 nM [1112]

MLL H3K4 Methyltransferase

12.7 nM 1][2
Activity izl

Table 2: Cell Growth Inhibition by MM-589 Tfa in Leukemia Cell Lines

Cell Line IC50 Value Incubation Time Reference
MV4-11 0.25 uM 4 or 7 days [1]
MOLM-13 0.21 uM 4 or 7 days [1]
HL-60 8.6 uM Not Specified [1]

Signaling Pathway and Experimental Workflow
Diagrams
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WDR5-MLL Signaling Pathway in Leukemia
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General Experimental Workflow for MM-589 Tfa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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